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Compound of Interest

Compound Name: 1-Ethyl-2-methylcyclopentane
CAS No.: 930-89-2
Cat. No.: B15972667
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key spectroscopic data for 1-Ethyl-2-
methylcyclopentane (CsHsis), a saturated hydrocarbon. The document presents available
experimental and predicted data for Nuclear Magnetic Resonance (NMR), Infrared (IR)
Spectroscopy, and Mass Spectrometry (MS), offering a comprehensive resource for
identification and characterization. Detailed experimental protocols are provided to aid in the
replication of these analyses.

Mass Spectrometry (MS)

Mass spectrometry of 1-Ethyl-2-methylcyclopentane reveals a fragmentation pattern
characteristic of substituted cycloalkanes. The electron ionization (EI) mass spectrum is
characterized by a molecular ion peak and several key fragment ions resulting from the
cleavage of the ethyl and methyl substituents, as well as ring fragmentation.
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The prominent mass-to-charge ratios (m/z) and their relative intensities are summarized below.
Data is compiled from the National Institute of Standards and Technology (NIST) database.[1]

miz Relative Intensity (%) Proposed Fragment lon
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83 60 [CeH11]* (Loss of ethyl group)
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97 25 ;roup)] ( Y

112 15 [CsH16]* (Molecular lon)

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

Objective: To separate 1-Ethyl-2-methylcyclopentane from a mixture and obtain its mass
spectrum.

Instrumentation:

e Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron lonization
(El) source.

e Capillary Column: A non-polar column, such as one with a methyl silicone stationary phase,
is suitable for separating alkanes.

Methodology:

o Sample Preparation: Prepare a dilute solution of 1-Ethyl-2-methylcyclopentane in a volatile
organic solvent (e.g., hexane or dichloromethane).

e GC Conditions:

o Injector Temperature: 250 °C
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o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

o Oven Temperature Program:
= |nitial temperature: 50 °C, hold for 2 minutes.
» Ramp: Increase temperature at a rate of 10 °C/min to 200 °C.
» Final hold: Hold at 200 °C for 5 minutes.

o Injection Mode: Split injection with a high split ratio (e.g., 50:1) to prevent column
overloading.

e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Source Temperature: 230 °C.
o Quadrupole Temperature: 150 °C.
o Mass Range: Scan from m/z 35 to 150.

o Solvent Delay: Set a solvent delay to prevent the filament from being saturated by the
solvent peak.

» Data Analysis: The total ion chromatogram (TIC) will show the retention time of 1-Ethyl-2-
methylcyclopentane. The mass spectrum corresponding to this peak is then analyzed to
identify the molecular ion and major fragment ions.

Infrared (IR) Spectroscopy

The infrared spectrum of 1-Ethyl-2-methylcyclopentane is dominated by absorptions
corresponding to C-H stretching and bending vibrations of the alkane functional groups. The
spectrum for the cis isomer is available in the NIST database.[2]
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The following table summarizes the key absorption bands observed in the vapor-phase IR
spectrum of cis-1-Ethyl-2-methylcyclopentane.

Wavenumber (cm~?) Intensity Assignment

2960-2850 Strong C-H stretching (CHs, CHz2, CH)
) CHz scissoring and CHs

1465 Medium

asymmetric bending

1375 Medium CHs symmetric bending

CHz rocking (less defined in
~720 Weak _
cyclic systems)

Experimental Protocol: Fourier-Transform Infrared (FT-
IR) Spectroscopy

Obijective: To obtain the infrared absorption spectrum of 1-Ethyl-2-methylcyclopentane.
Instrumentation:
e Fourier-Transform Infrared (FT-IR) Spectrometer.

e Gas cell with KBr windows for vapor-phase analysis, or salt plates (NaCl or KBr) for liquid-
phase analysis.

Methodology (Vapor-Phase):

» Sample Preparation: Inject a small amount of liquid 1-Ethyl-2-methylcyclopentane into an
evacuated gas cell. The liquid will vaporize to fill the cell.

o Background Spectrum: Collect a background spectrum of the empty gas cell to account for
atmospheric and instrumental interferences.

o Sample Spectrum: Place the gas cell containing the sample vapor in the IR beam path and
collect the sample spectrum.
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o Data Processing: The instrument software will automatically subtract the background
spectrum from the sample spectrum to produce the final IR spectrum. The data is typically
plotted as transmittance or absorbance versus wavenumber (cm™1).

Methodology (Liquid-Phase):

o Sample Preparation: Place a drop of liquid 1-Ethyl-2-methylcyclopentane between two salt
plates to create a thin film.

e Background Spectrum: Collect a background spectrum with the empty salt plates in the
beam path.

o Sample Spectrum: Mount the salt plates with the sample in the spectrometer and collect the
sample spectrum.

» Data Processing: Process the data as described for the vapor-phase analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental NMR data for 1-Ethyl-2-methylcyclopentane is not readily available in public
databases. Therefore, predicted *H and 13C NMR data are provided below. These predictions
are based on computational models and should be used as a guide for spectral interpretation.

Predicted *H NMR Data

The predicted *H NMR spectrum of 1-Ethyl-2-methylcyclopentane is complex due to the
presence of multiple diastereotopic protons and overlapping signals in the aliphatic region.

Predicted Chemical

Multiplicit Integration Assighment
Shift (ppm) ALY ¢ 2
~0.8-1.0 Triplet & Doublet 6H -CH2CHs and -CHCHs
) Cyclopentane ring
~1.0-1.8 Multiplets 10H

protons and -CH2CHs

Predicted **C NMR Data
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The predicted 3C NMR spectrum shows distinct signals for each carbon atom in the molecule.

Predicted Chemical Shift (ppm) Carbon Assignment

~11-15 -CH2CHs

~18-22 -CHCHs

~23-35 Cyclopentane ring CHz carbons
~38-45 -CHCHs

~45-55 -CHCH2CHs

Experimental Protocol: *H and **C NMR Spectroscopy

Obijective: To acquire the *H and 3C NMR spectra of 1-Ethyl-2-methylcyclopentane.
Instrumentation:

 NMR Spectrometer (e.g., 300 MHz or higher).

 5mm NMR tubes.

Methodology:

o Sample Preparation: Dissolve approximately 5-10 mg of 1-Ethyl-2-methylcyclopentane in
about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCIs). Add a small amount of
tetramethylsilane (TMS) as an internal standard (O ppm).

e Instrument Setup:

o Insert the sample into the NMR magnet.

[¢]

Lock onto the deuterium signal of the solvent.

[¢]

Shim the magnetic field to achieve optimal homogeneity.

o

Tune and match the probe for both *H and 3C frequencies.
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e 'H NMR Acquisition:
o Acquire the spectrum using a standard pulse sequence.
o Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm).
o Use an appropriate number of scans to achieve a good signal-to-noise ratio.

e 13C NMR Acquisition:

o Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for all
carbon signals.

o Set the spectral width to cover the expected range of carbon signals (e.g., 0-60 ppm for an
alkane).

o Alarger number of scans will be required compared to *H NMR due to the lower natural
abundance of 3C.

» Data Processing:

[¢]

Apply Fourier transformation to the Free Induction Decay (FID) to obtain the spectrum.

[¢]

Phase the spectrum correctly.

[e]

Calibrate the chemical shift scale using the TMS signal at 0 ppm.

o

Integrate the peaks in the *H spectrum to determine the relative number of protons.

Spectroscopic Analysis Workflow

The logical flow of spectroscopic analysis for the characterization of 1-Ethyl-2-
methylcyclopentane can be visualized as follows:
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Spectroscopic Analysis of 1-Ethyl-2-methylcyclopentane
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Click to download full resolution via product page

Caption: Workflow for the spectroscopic characterization of 1-Ethyl-2-methylcyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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